Cas no 62035-98-7 (1,3,4-Oxadiazol-2-amine, 5-(4,5-dimethoxy-2-methylphenyl)-)
62035-98-7 structure
Product Name:1,3,4-Oxadiazol-2-amine, 5-(4,5-dimethoxy-2-methylphenyl)-
CAS No:62035-98-7
MF:C11H13N3O3
MW:235.239222288132
CID:460055
PubChem ID:12325061
Update Time:2025-04-19
1,3,4-Oxadiazol-2-amine, 5-(4,5-dimethoxy-2-methylphenyl)- Chemical and Physical Properties
Names and Identifiers
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- 1,3,4-Oxadiazol-2-amine, 5-(4,5-dimethoxy-2-methylphenyl)-
- 5-(4,5-dimethoxy-2-methylphenyl)-1,3,4-oxadiazol-2-amine
- 62035-98-7
- DTXSID70489323
-
- Inchi: 1S/C11H13N3O3/c1-6-4-8(15-2)9(16-3)5-7(6)10-13-14-11(12)17-10/h4-5H,1-3H3,(H2,12,14)
- InChI Key: YAADLVIRZKIJHV-UHFFFAOYSA-N
- SMILES: O(C)C1C(=CC(C)=C(C2=NN=C(N)O2)C=1)OC
Computed Properties
- Exact Mass: 235.09579
- Monoisotopic Mass: 235.09569129g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 254
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 83.4Ų
Experimental Properties
- PSA: 83.4
1,3,4-Oxadiazol-2-amine, 5-(4,5-dimethoxy-2-methylphenyl)- Related Literature
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Joseph W. Bennett,Diamond T. Jones,Blake G. Hudson,Joshua Melendez-Rivera,Robert J. Hamers,Sara E. Mason Environ. Sci.: Nano, 2020,7, 1642-1651
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Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
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Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
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Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
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